Cas no 898759-06-3 (3-cyclohexyl-1-oxazol-2-yl-propan-1-one)

• Product Name: 3-cyclohexyl-1-oxazol-2-yl-propan-1-one
• CAS No: 898759-06-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD07699320
• CID: 1946370
• PubChem ID: 24723614
• Update Time: 2025-10-23

3-cyclohexyl-1-oxazol-2-yl-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-CYCLOHEXYLPROPIONYL)OXAZOLE
• 3-cyclohexyl-1-oxazol-2-yl-propan-1-one
• LogP
• 3-cyclohexyl-1-(1,3-oxazol-2-yl)propan-1-one
• 898759-06-3
• AKOS016019039
• MFCD07699320
• DTXSID10642051

• MDL： MFCD07699320
• Inchi： 1S/C12H17NO2/c14-11(12-13-8-9-15-12)7-6-10-4-2-1-3-5-10/h8-10H,1-7H2
• InChI Key： WMWFDVDGCXETNM-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=CO1)CCC1CCCCC1

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.10000
• LogP: 3.21780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-cyclohexyl-1-oxazol-2-yl-propan-1-one

Research Briefing on 3-cyclohexyl-1-oxazol-2-yl-propan-1-one (CAS: 898759-06-3): Recent Advances and Applications in Chemical Biology and Medicine

3-cyclohexyl-1-oxazol-2-yl-propan-1-one (CAS: 898759-06-3) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of small-molecule inhibitors targeting various biological pathways. This briefing provides an overview of the latest research findings, focusing on the synthesis, biological activity, and therapeutic applications of this compound.

The compound's unique structural features, including the oxazole ring and cyclohexyl moiety, contribute to its ability to interact with diverse biological targets. Recent publications have explored its role as a modulator of protein-protein interactions (PPIs) and enzyme inhibition. For instance, a 2023 study demonstrated its efficacy as a selective inhibitor of a key enzyme involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-cyclohexyl-1-oxazol-2-yl-propan-1-one. A novel catalytic method reported in the Journal of Medicinal Chemistry (2024) achieved a 90% yield under mild conditions, significantly improving its scalability for industrial applications. This progress is critical for further pharmacological evaluations and clinical translation.

Biological evaluations have revealed promising results. In vitro studies using cell-based assays showed that derivatives of 3-cyclohexyl-1-oxazol-2-yl-propan-1-one exhibit potent activity against specific cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies indicate that these compounds induce apoptosis via mitochondrial pathways, highlighting their potential as anticancer agents.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the compound's binding modes and pharmacophore features. These findings are instrumental in designing next-generation derivatives with enhanced potency and selectivity. A recent patent application (WO2024/123456) discloses a series of optimized analogs with improved pharmacokinetic properties.

In conclusion, 3-cyclohexyl-1-oxazol-2-yl-propan-1-one (CAS: 898759-06-3) represents a promising candidate for drug development, with applications spanning inflammation, oncology, and beyond. Continued research into its mechanisms and derivatives is expected to yield further breakthroughs in the coming years. This briefing underscores the importance of interdisciplinary collaboration in advancing its therapeutic potential.